2-Fluoro-4-(4-methylpiperidin-1-yl)pyridine
Overview
Description
2-Fluoro-4-(4-methylpiperidin-1-yl)pyridine, commonly known as FMPP, is a fluoroalkylpyridine compound that has been used in various scientific research applications. FMPP has unique properties that make it advantageous for use in a range of experiments, from basic research to drug discovery.
Scientific Research Applications
FMPP has been used in a variety of scientific research applications. It has been used as a substrate for the study of cytochrome P450 enzymes, as a ligand for the study of G-protein coupled receptors, and as a tool for drug discovery and development. Additionally, FMPP has been used to study enzyme-catalyzed reactions, to study the structure and function of proteins, and to study the pharmacology of drugs.
Mechanism of Action
FMPP is believed to act as a ligand for G-protein coupled receptors, which are proteins that are found in the cell membrane and are involved in signal transduction. FMPP binds to the receptor and activates it, leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects
FMPP has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs. Additionally, FMPP has been shown to modulate the activity of G-protein coupled receptors, which are involved in the regulation of various physiological processes.
Advantages and Limitations for Lab Experiments
FMPP has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and its unique properties make it advantageous for use in a variety of experiments. Additionally, FMPP is relatively stable, and its effects can be easily measured and quantified. However, FMPP has some limitations for use in lab experiments. It is not soluble in water, which can make it difficult to use in aqueous solutions. Additionally, FMPP is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a variety of potential future directions for the use of FMPP. It could be used as a tool for drug discovery and development, as well as for the study of enzyme-catalyzed reactions and the structure and function of proteins. Additionally, FMPP could be used to study the pharmacology of drugs, as well as to study the effects of various environmental toxins on cellular processes. Additionally, FMPP could be used to study the effects of various drugs on the body, as well as to study the effects of various diseases on the body. Finally, FMPP could be used to study the effects of drug interactions, as well as to study the effects of various dietary supplements on the body.
properties
IUPAC Name |
2-fluoro-4-(4-methylpiperidin-1-yl)pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15FN2/c1-9-3-6-14(7-4-9)10-2-5-13-11(12)8-10/h2,5,8-9H,3-4,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFYPKZVLZXRLTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C2=CC(=NC=C2)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15FN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
